1-(Chloroacetyl)-4-[(4-nitrophenyl)sulfonyl]piperazine

• IUPAC Name: 2-chloro-1-[4-(4-nitrophenyl)sulfonylpiperazin-1-yl]ethanone
• InChI: InChI=1S/C12H14ClN3O5S/c13-9-12(17)14-5-7-15(8-6-14)22(20,21)11-3-1-10(2-4-11)16(18)19/h1-4H,5-9H2
• InChI Key: WQPKUXPYTMDDQO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CCl)S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H14ClN3O5S
• Molecular Weight: 347.78 g/mol

Description

1-(Chloroacetyl)-4-[(4-nitrophenyl)sulfonyl]piperazine (CNP) is an organic compound belonging to the class of piperazines and is used as a reagent in the synthesis of pharmaceuticals and other compounds. CNP is a white, crystalline powder that is soluble in water and has a molecular weight of 324.87 g/mol. CNP is a useful reagent for the synthesis of a variety of compounds, including amides, esters, and nitriles.

Mechanism of Action

1-(Chloroacetyl)-4-[(4-nitrophenyl)sulfonyl]piperazine acts as a reagent in the synthesis of a variety of compounds through a nucleophilic attack on the electrophilic carbon atom of the chloroacetyl chloride. The nucleophilic attack results in the formation of a new carbon-chlorine bond, which is followed by the release of hydrogen chloride. The reaction is then completed by the formation of a new carbon-nitrogen bond.
Biochemical and Physiological Effects
1-(Chloroacetyl)-4-[(4-nitrophenyl)sulfonyl]piperazine is not known to have any significant biochemical or physiological effects. It is primarily used as a reagent in the synthesis of a variety of compounds and is not known to interact with any biological molecules.

Advantages and Limitations for Lab Experiments

1-(Chloroacetyl)-4-[(4-nitrophenyl)sulfonyl]piperazine has several advantages in the laboratory. It is a relatively inexpensive reagent and has a high yield in the synthesis of a variety of compounds. It is also relatively safe to handle and is not known to be toxic. However, 1-(Chloroacetyl)-4-[(4-nitrophenyl)sulfonyl]piperazine is not very stable and can decompose in the presence of heat or light.

Future Directions

The use of 1-(Chloroacetyl)-4-[(4-nitrophenyl)sulfonyl]piperazine as a reagent in the synthesis of a variety of compounds can be further explored. 1-(Chloroacetyl)-4-[(4-nitrophenyl)sulfonyl]piperazine can also be used in the synthesis of a variety of polymers, such as polyurethanes and polyesters, which have a wide range of applications. 1-(Chloroacetyl)-4-[(4-nitrophenyl)sulfonyl]piperazine can also be used as a catalyst in the synthesis of peptides, amino acids, and other organic compounds. Additionally, 1-(Chloroacetyl)-4-[(4-nitrophenyl)sulfonyl]piperazine can be used in the synthesis of a variety of pharmaceuticals, such as antifungal agents, antiviral agents, and anti-inflammatory agents. Finally, the stability of 1-(Chloroacetyl)-4-[(4-nitrophenyl)sulfonyl]piperazine can be further investigated to determine the optimal conditions for its use in laboratory experiments.

Scientific Research Applications

1-(Chloroacetyl)-4-[(4-nitrophenyl)sulfonyl]piperazine has been used as a reagent in the synthesis of a variety of compounds, such as amides, esters, and nitriles. It has also been used in the synthesis of a variety of pharmaceuticals, such as antifungal agents, antiviral agents, and anti-inflammatory agents. 1-(Chloroacetyl)-4-[(4-nitrophenyl)sulfonyl]piperazine has been used in the synthesis of peptides, amino acids, and other organic compounds. It has also been used in the synthesis of a variety of polymers, such as polyurethanes and polyesters.